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sulfide

Cat. No.: B119801 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tetrabutylammonium hydrogen sulfide ([N(C₄H₉)₄]SH, also referred to as NBu₄SH) is a

quaternary ammonium salt that serves as a soluble and convenient source of the hydrosulfide

anion (HS⁻) in organic solvents. This technical guide provides a comprehensive overview of

the physical and chemical properties of Tetrabutylammonium hydrogen sulfide, with a focus

on its physical appearance and characterization. Detailed experimental protocols for its

synthesis and handling are also presented to aid researchers in its safe and effective utilization.

Physical and Chemical Properties
Tetrabutylammonium hydrogen sulfide is a light yellow, crystalline powder. It is notably

hygroscopic, readily absorbing moisture from the atmosphere, which necessitates handling and

storage under inert and dry conditions, such as in a glovebox.[1] The compound is soluble in

water and various organic solvents, a property that makes it a versatile reagent in a range of

chemical reactions.
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Property Value Source

Chemical Formula C₁₆H₃₇NS PubChem

Molecular Weight 275.54 g/mol [1]

Physical Appearance
Light yellow, hygroscopic

crystalline powder
[1]

Melting Point Not available [1]

Solubility Mixes with water [1]

Note: While a precise melting point is not documented in readily available safety data sheets,

its hygroscopic nature suggests that any absorbed water would significantly impact this

property.

Synthesis of Tetrabutylammonium Hydrogen Sulfide
A reliable method for the preparation of analytically pure Tetrabutylammonium hydrogen
sulfide has been reported by Hartle, M. D., et al. in Dalton Transactions (2015). The following

protocol is based on their work.

Experimental Protocol: Synthesis of NBu₄SH
Materials:

Tetrabutylammonium hydroxide ([N(C₄H₉)₄]OH) solution (e.g., 40% in water)

Hydrogen sulfide (H₂S) gas

Anhydrous dichloromethane (CH₂Cl₂)

Anhydrous diethyl ether ((C₂H₅)₂O)

Schlenk line and appropriate glassware

Inert atmosphere (e.g., nitrogen or argon)

Procedure:
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Preparation of Tetrabutylammonium Hydroxide Solution: A solution of Tetrabutylammonium

hydroxide in a suitable organic solvent (e.g., methanol) is prepared and dried under vacuum

to remove water.

Reaction with Hydrogen Sulfide: The dried Tetrabutylammonium hydroxide is dissolved in

anhydrous dichloromethane under an inert atmosphere. Hydrogen sulfide gas is then

bubbled through the solution at a controlled rate. The reaction is typically carried out at room

temperature.

Precipitation and Isolation: The reaction progress can be monitored by the precipitation of

the Tetrabutylammonium hydrogen sulfide salt. Once the reaction is complete, the

product is precipitated by the addition of anhydrous diethyl ether.

Purification: The precipitated solid is collected by filtration under an inert atmosphere,

washed with anhydrous diethyl ether to remove any unreacted starting materials and

byproducts, and then dried under vacuum.

Storage: The final product, a light yellow powder, should be stored in a sealed container

under an inert atmosphere in a glovebox to prevent decomposition due to moisture.
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Caption: Workflow for the synthesis of Tetrabutylammonium hydrogen sulfide.

Spectroscopic Characterization
Detailed spectroscopic data for Tetrabutylammonium hydrogen sulfide is not widely

available in commercial databases. The primary literature reporting its synthesis is the most

reliable source for such information. Researchers requiring ¹H NMR, ¹³C NMR, or IR

spectroscopic data should refer to the experimental section of the Dalton Transactions article

by Hartle et al. (2015).
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Safety and Handling
Tetrabutylammonium hydrogen sulfide is a hazardous substance and should be handled

with appropriate safety precautions.

Hygroscopic: As previously mentioned, the compound readily absorbs moisture. All handling

should be performed in a dry, inert atmosphere (e.g., a glovebox) to maintain its integrity.

Toxicity: The compound is harmful if swallowed and can cause skin and serious eye irritation.

Ingestion may lead to the formation of toxic hydrogen sulfide gas in the stomach.

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves,

and a lab coat, should be worn at all times when handling this chemical.

Ventilation: Work should be conducted in a well-ventilated area or a fume hood to avoid

inhalation of any dust or potential decomposition products.

Logical Relationship of Safety Precautions
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Caption: Relationship between chemical properties and required safety precautions.

Applications in Research and Development
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The primary utility of Tetrabutylammonium hydrogen sulfide lies in its ability to deliver the

hydrosulfide anion (HS⁻) in a form that is soluble in organic media. This is particularly valuable

in the study of:

Hydrogen Sulfide (H₂S) Signaling Pathways: As H₂S is a critical gaseous signaling molecule

in various physiological and pathological processes, NBu₄SH provides a tool to investigate

its mechanisms of action in non-aqueous environments, mimicking the lipid-rich interior of

cells.

Inorganic and Organometallic Chemistry: It serves as a reagent for the synthesis of metal-

sulfide complexes and other sulfur-containing compounds.

Drug Development: For the development of drugs that target H₂S-related pathways, NBu₄SH

can be used in screening assays and for the synthesis of novel therapeutic agents.

Conclusion
Tetrabutylammonium hydrogen sulfide is a valuable reagent for researchers working in the

fields of chemistry, biology, and medicine. Its key characteristic is providing a soluble source of

the hydrosulfide anion in organic solvents. While its hygroscopic nature demands careful

handling, the synthetic protocol outlined in this guide allows for the preparation of a high-purity

material. This guide serves as a foundational resource for the safe and effective use of

Tetrabutylammonium hydrogen sulfide in a laboratory setting. Further detailed

characterization data should be sought from the primary scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b119801#physical-appearance-of-
tetrabutylammonium-hydrogen-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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